Cas no 1691177-30-6 (tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate
• CAS No: 1691177-30-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 6285962
• PubChem ID: 105469865
• Update Time: 2025-05-23

tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate
• EN300-1879256
• 1691177-30-6
• tert-butyl 2-[(hydroxyamino)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-6-4-5-8(12)7-11-14/h8,11,14H,4-7H2,1-3H3
• InChI Key： JVIQXPJSADDOGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CNO)=O

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate

tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1691177-30-6, commonly referred to as tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate, has garnered significant attention in the scientific community due to its unique chemical properties and diverse applications. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, and its structure incorporates a hydroxyamino group and a tert-butyl ester moiety. These functional groups contribute to its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antiviral agents. The hydroxyamino group within its structure has been shown to facilitate hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors.

In addition to its pharmacological applications, tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate has found utility in materials science. Its ability to undergo polymerization under specific conditions makes it a promising candidate for the development of novel polymeric materials with tailored properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating biodegradable polymers, which are increasingly sought after in sustainable manufacturing practices.

The synthesis of tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. The introduction of the hydroxyamino group is achieved through nucleophilic substitution reactions, while the tert-butyl ester is introduced via esterification. These steps are carefully optimized to ensure high yields and purity, which are critical for its subsequent applications.

From an analytical perspective, tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate has been utilized as a chiral auxiliary in asymmetric synthesis. Its chiral center provides a platform for enantioselective reactions, enabling the synthesis of complex organic molecules with high enantiomeric excess. This property has been leveraged in the production of chiral pharmaceuticals and agrochemicals, where stereochemistry plays a pivotal role in biological activity.

Recent research has also explored the environmental impact of tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate. Studies have shown that it exhibits biodegradability under aerobic conditions, making it a more eco-friendly alternative to traditional synthetic compounds. This attribute aligns with global efforts to reduce environmental pollution and promote sustainable chemistry practices.

In conclusion, tert-butyl 2-(hydroxyamino)methylpyrrolidine-1-carboxylate (CAS No. 1691177-30-6) is a versatile compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across various industries. As ongoing research continues to uncover new potentials for this compound, its significance in the scientific landscape is expected to grow further.